Cas no 85391-92-0 (3,6-Octadienoic acid,3,7-dimethyl-)

• Product name: 3,6-Octadienoic acid,3,7-dimethyl-
• CAS No: 85391-92-0
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 726768
• PubChem ID: 3020658

3,6-Octadienoic acid,3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,6-Octadienoic acid,3,7-dimethyl-
• 3,7-dimethylocta-3,6-dienoic acid
• 3,7-Dimethyl-3,6-octadienoic acid
• Einecs 286-848-4
• 3,6-Octadienoic acid, 3,7-dimethyl-
• 85391-92-0
• DTXSID201299333
• NS00064891

• Inchi： 1S/C10H16O2/c1-8(2)5-4-6-9(3)7-10(11)12/h5-6H,4,7H2,1-3H3,(H,11,12)
• InChI Key： LYZWBENYAKKYLM-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C)=CC/C=C(\C)/C

Computed Properties

• Exact Mass: 168.11503
• Monoisotopic Mass: 168.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3

Experimental Properties

• Density: 0.96
• Boiling Point: 283.7°C at 760 mmHg
• Flash Point: 180.8°C
• Refractive Index: 1.48